N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(4-isopropoxybenzoyl)thiourea

• Molecular Formula: C26H28N4O4S
• Molecular Weight: 492.6 g/mol
• IUPAC Name: N-[[4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]carbamothioyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C26H28N4O4S/c1-18(2)34-22-11-5-19(6-12-22)24(31)28-26(35)27-20-7-9-21(10-8-20)29-13-15-30(16-14-29)25(32)23-4-3-17-33-23/h3-12,17-18H,13-16H2,1-2H3,(H2,27,28,31,35)
• InChI Key: UIZFJZTVNKGFIU-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CO4

Description

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(4-isopropoxybenzoyl)thiourea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as FUB-APINACA and belongs to the family of synthetic cannabinoids. It is a potent agonist of the cannabinoid receptors and has been found to produce psychoactive effects similar to those of delta-9-tetrahydrocannabinol (THC), the primary psychoactive component of marijuana.

Mechanism of Action

FUB-APINACA acts as a potent agonist of the cannabinoid receptors CB1 and CB2. It binds to these receptors and activates them, leading to the release of neurotransmitters such as dopamine and serotonin. This results in the psychoactive effects observed with FUB-APINACA use.
Biochemical and Physiological Effects:
FUB-APINACA has been found to produce a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also produces effects such as sedation, euphoria, and altered perception of time.

Advantages and Limitations for Lab Experiments

FUB-APINACA has several advantages and limitations for use in lab experiments. Its high potency and selectivity make it a valuable tool for studying the cannabinoid receptors and their functions. However, its psychoactive effects and potential for abuse make it difficult to use in certain experiments. Additionally, the lack of standardized dosing and potential for toxicity make it challenging to use in animal studies.

Future Directions

There are several future directions for research on FUB-APINACA. One area of interest is its potential use in the treatment of neurological disorders. Further studies are needed to determine its safety and efficacy in humans. Additionally, research is needed to develop standardized dosing protocols and to investigate its potential for abuse and addiction. Finally, studies are needed to explore the potential use of FUB-APINACA in other fields, such as agriculture and environmental science.
In conclusion, FUB-APINACA is a potent agonist of the cannabinoid receptors with potential applications in various fields. Its synthesis method has been optimized to produce high yields of pure product. It has been extensively studied for its potential use in the treatment of neurological disorders and has been found to produce a range of biochemical and physiological effects. While it has several advantages for lab experiments, its psychoactive effects and potential for toxicity make it challenging to use in certain studies. Further research is needed to determine its safety and efficacy in humans and to explore its potential use in other fields.

Synthesis Methods

The synthesis of FUB-APINACA involves the reaction between 4-isopropoxybenzoyl chloride and N-(4-(2-furoyl)-1-piperazinyl)aniline in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with thiourea to yield the final product. This method has been optimized to produce high yields of FUB-APINACA with high purity.

Scientific Research Applications

FUB-APINACA has been extensively studied for its potential applications in the field of medicine, particularly in the treatment of various neurological disorders. It has been found to exhibit neuroprotective effects and has shown promise in the treatment of conditions such as epilepsy, multiple sclerosis, and Parkinson's disease.